Cas no 866155-26-2 (4-(4-Bromophenyl)sulfonyl-1-oxa-4-azaspiro4.5decane)

• Product Name: 4-(4-Bromophenyl)sulfonyl-1-oxa-4-azaspiro4.5decane
• CAS No: 866155-26-2
• MF: C₁₄H₁₈BrNO₃S
• MW: 360.266622066498
• CID: 4663097
• Update Time: 2025-05-26

4-(4-Bromophenyl)sulfonyl-1-oxa-4-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 4-[(4-bromophenyl)sulfonyl]-1-oxa-4-azaspiro[4.5]decane
• 4-(4-Bromophenyl)sulfonyl-1-oxa-4-azaspiro4.5decane

• Inchi： 1S/C14H18BrNO3S/c15-12-4-6-13(7-5-12)20(17,18)16-10-11-19-14(16)8-2-1-3-9-14/h4-7H,1-3,8-11H2
• InChI Key： VZUSEENLJQSZRS-UHFFFAOYSA-N
• SMILES： O1C2(CCCCC2)N(S(C2=CC=C(Br)C=C2)(=O)=O)CC1

Additional information on 4-(4-Bromophenyl)sulfonyl-1-oxa-4-azaspiro4.5decane

Introduction to 4-(4-Bromophenyl)sulfonyl-1-oxa-4-azaspiro4.5decane (CAS No. 866155-26-2)

4-(4-Bromophenyl)sulfonyl-1-oxa-4-azaspiro4.5decane, identified by its CAS number 866155-26-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the spirocyclic class, characterized by its unique structural framework consisting of two fused rings connected by a single atom. The presence of both oxygen and nitrogen atoms in its core structure imparts distinct electronic and steric properties, making it a promising candidate for various biochemical applications.

The molecular structure of 4-(4-Bromophenyl)sulfonyl-1-oxa-4-azaspiro4.5decane incorporates a sulfonyl group attached to a brominated phenyl ring, which enhances its potential as an intermediate in synthesizing biologically active molecules. The spirocyclic arrangement not only contributes to its rigidity but also allows for selective interactions with biological targets, such as enzymes and receptors. This structural motif has been extensively studied for its role in modulating pharmacokinetic and pharmacodynamic properties of drug candidates.

In recent years, spirocyclic compounds have emerged as pivotal structures in the development of novel therapeutic agents due to their ability to exhibit high binding affinity and selectivity. The 1-oxa-4-azaspiro4.5decane scaffold, in particular, has been explored for its potential applications in treating neurological disorders, inflammation, and cancer. The incorporation of a sulfonyl group at the 4-position further enhances the compound's bioactivity by improving solubility and metabolic stability.

One of the most compelling aspects of 4-(4-Bromophenyl)sulfonyl-1-oxa-4-azaspiro4.5decane is its versatility in serving as a key intermediate in synthetic chemistry. The bromine substituent on the phenyl ring provides a reactive site for further functionalization, enabling chemists to tailor the molecule for specific biological activities. This flexibility has been leveraged in several research studies aimed at developing small-molecule inhibitors and agonists targeting complex disease pathways.

Recent advancements in computational chemistry have further illuminated the potential of spirocyclic sulfonamides like 4-(4-Bromophenyl)sulfonyl-1-oxa-4-azaspiro4.5decane. Molecular modeling studies have demonstrated that these compounds can effectively engage with biological targets through multiple hydrogen bonding interactions and hydrophobic effects. Such insights have guided the optimization of lead compounds toward improved efficacy and reduced side effects.

The pharmaceutical industry has shown particular interest in sulfonyl-containing spirocycles due to their demonstrated preclinical activity across multiple therapeutic areas. For instance, derivatives of this class have been investigated for their potential role in modulating neurotransmitter receptors, which could lead to novel treatments for conditions such as depression and anxiety disorders. Additionally, the structural complexity of these compounds makes them attractive candidates for developing drugs that target resistant bacterial strains by interfering with essential metabolic pathways.

The synthesis of 4-(4-Bromophenyl)sulfonyl-1-oxa-4-azaspiro4.5decane involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Researchers have employed advanced synthetic techniques, including transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis, to construct the spirocyclic core efficiently. These methodologies not only streamline the synthetic process but also allow for scalable production, which is crucial for further preclinical and clinical development.

The chemical properties of 866155-26-2, such as its solubility profile and stability under various conditions, have been thoroughly characterized through experimental studies. These data are essential for understanding how the compound behaves in biological systems and for designing appropriate formulations for drug delivery. Furthermore, spectroscopic techniques like NMR spectroscopy and mass spectrometry have provided valuable insights into the molecular structure and dynamics of this compound.

In conclusion, 4-(4-Bromophenyl)sulfonyl-1-oxa-4-azaspiro4.5decane (CAS No. 866155-26-2) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its role as a versatile intermediate has opened new avenues for drug discovery, particularly in addressing complex diseases that require innovative therapeutic strategies. As research continues to uncover the full potential of spirocyclic sulfonamides, compounds like this are poised to play a crucial role in shaping the future of pharmaceutical development.